2,4-diiodo-5-methyl-1,3-oxazole
Overview
Description
2,4-Diiodo-5-methyl-1,3-oxazole (DIMO) is an organoiodine compound with a wide range of applications in scientific research. It is a highly reactive, colorless solid that is soluble in polar organic solvents and has a melting point of 64–65 °C. DIMO is a useful reagent for organic synthesis, as well as for the preparation of a variety of organic compounds. It is also used as a catalyst in the synthesis of several important compounds.
Mechanism of Action
The mechanism of action of 2,4-diiodo-5-methyl-1,3-oxazole is based on its ability to act as a Lewis acid. It is able to form covalent bonds with electron-rich substrates, such as alcohols and amines. This covalent bonding facilitates the formation of new molecules, such as the aforementioned 1,3-dioxolanes, 1,3-dioxanes, and 2-methyl-1,3-dioxanes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,4-diiodo-5-methyl-1,3-oxazole are not well understood. However, it has been shown to have anti-fungal and anti-bacterial properties, as well as to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). Additionally, it has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2,4-diiodo-5-methyl-1,3-oxazole for laboratory experiments include its low cost, its availability, and its high reactivity. Additionally, it is relatively stable and can be stored for long periods of time. However, it is important to note that 2,4-diiodo-5-methyl-1,3-oxazole is a highly reactive compound and should be handled with caution.
Future Directions
There are several potential future directions for the use of 2,4-diiodo-5-methyl-1,3-oxazole in scientific research. One possibility is to explore its potential applications in the synthesis of new pharmaceuticals and agrochemicals. Additionally, further research could be conducted to investigate its potential as an anti-cancer agent. Another potential future direction is to explore its potential applications in the synthesis of new polymers and materials. Finally, further research could be conducted to explore its potential as a catalyst for the synthesis of other important organic compounds.
Synthesis Methods
2,4-diiodo-5-methyl-1,3-oxazole can be synthesized from the reaction of 2,4-diiodo-5-methylthiophene and sodium hydroxide. The reaction is conducted in aqueous solution at room temperature. The reaction produces 2,4-diiodo-5-methyl-1,3-oxazole in yields of up to 92%.
Scientific Research Applications
2,4-diiodo-5-methyl-1,3-oxazole has been used in a variety of scientific research applications. It has been used as a catalyst for the synthesis of several important compounds, such as 1,3-dioxolanes, 1,3-dioxanes, and 2-methyl-1,3-dioxanes. It has also been used in the synthesis of various important organic compounds, such as pyrrolidines, pyrroles, and oxazolines. Additionally, 2,4-diiodo-5-methyl-1,3-oxazole has been used in the synthesis of several important pharmaceutical and agrochemical compounds, such as antifungal agents, insecticides, and herbicides.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,4-diiodo-5-methyl-1,3-oxazole can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-methyl-2-nitropropane", "iodine", "sodium hydroxide", "acetic acid", "sulfuric acid", "sodium nitrite", "copper(I) iodide", "potassium iodide", "sodium carbonate", "2-amino-5-methyl-1,3-oxazole" ], "Reaction": [ "Step 1: Reduction of 2-methyl-2-nitropropane with iron and hydrochloric acid to yield 2-methylpropan-2-amine", "Step 2: Iodination of 2-methylpropan-2-amine with iodine and sodium hydroxide to yield 2,4-diiodo-2-methylbutane", "Step 3: Dehydrohalogenation of 2,4-diiodo-2-methylbutane with potassium hydroxide to yield 2,4-diiodo-2-methylbut-2-ene", "Step 4: Oxidation of 2,4-diiodo-2-methylbut-2-ene with acetic acid and sulfuric acid to yield 2,4-diiodo-2-methylbut-2-enal", "Step 5: Conversion of 2,4-diiodo-2-methylbut-2-enal to 2,4-diiodo-5-methyl-1,3-oxazole through a multi-step process involving the following reactions:", "Step 5.1: Conversion of 2,4-diiodo-2-methylbut-2-enal to 2,4-diiodo-2-methylbut-2-enenitrile through reaction with sodium nitrite and copper(I) iodide", "Step 5.2: Conversion of 2,4-diiodo-2-methylbut-2-enenitrile to 2,4-diiodo-5-methyl-1,3-oxazole through reaction with potassium iodide and sodium carbonate" ] } | |
CAS RN |
2731010-94-7 |
Molecular Formula |
C4H3I2NO |
Molecular Weight |
334.9 |
Purity |
95 |
Origin of Product |
United States |
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